Cas no 2305561-79-7 (rel-Phenylmethyl (3R,4S)-3-(fluorosulfonyl)-4-methoxy-1-pyrrolidinecarboxylate)

• Product Name: rel-Phenylmethyl (3R,4S)-3-(fluorosulfonyl)-4-methoxy-1-pyrrolidinecarboxylate
• CAS No: 2305561-79-7
• MF: C₁₃H₁₆FNO₅S
• MW: 317.333246231079
• CID: 5379788
• Update Time: 2025-05-21

rel-Phenylmethyl (3R,4S)-3-(fluorosulfonyl)-4-methoxy-1-pyrrolidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• rel-Phenylmethyl (3R,4S)-3-(fluorosulfonyl)-4-methoxy-1-pyrrolidinecarboxylate

• Inchi： 1S/C13H16FNO5S/c1-19-11-7-15(8-12(11)21(14,17)18)13(16)20-9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3/t11-,12+/m0/s1
• InChI Key： SJWUJPWZAOTLGS-NWDGAFQWSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C[C@H](OC)[C@H](S(F)(=O)=O)C1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 449.6±45.0 °C(Predicted)
• pka: -5.73±0.60(Predicted)

Additional information on rel-Phenylmethyl (3R,4S)-3-(fluorosulfonyl)-4-methoxy-1-pyrrolidinecarboxylate

Research Briefing on rel-Phenylmethyl (3R,4S)-3-(fluorosulfonyl)-4-methoxy-1-pyrrolidinecarboxylate (CAS: 2305561-79-7)

The compound rel-Phenylmethyl (3R,4S)-3-(fluorosulfonyl)-4-methoxy-1-pyrrolidinecarboxylate (CAS: 2305561-79-7) has recently emerged as a significant focus in chemical biology and medicinal chemistry research. This fluorosulfonyl-containing pyrrolidine derivative represents a novel class of covalent modifiers with potential applications in targeted protein modification and drug discovery. Recent studies have highlighted its unique reactivity profile stemming from the fluorosulfonyl (SO2F) moiety, which enables selective modification of nucleophilic amino acid residues under physiological conditions.

Structural analysis reveals that the (3R,4S) stereochemistry of this compound plays a crucial role in its biological activity and target selectivity. The methoxy group at position 4 and the phenylmethyl carbamate at position 1 contribute to both the stability and cell permeability of the molecule. Advanced computational modeling studies published in 2023 demonstrate how these structural features influence the compound's binding kinetics and target engagement profiles.

Recent applications of this compound have focused on its use as a covalent probe in chemoproteomics studies. A 2024 Nature Chemical Biology publication detailed its effectiveness in labeling reactive cysteine residues across the human proteome, with particular affinity for kinases and phosphatases. The fluorosulfonyl warhead shows remarkable balance between reactivity and stability, addressing a key challenge in covalent probe development where excessive reactivity often leads to non-specific labeling.

Mechanistic studies have elucidated that the compound undergoes nucleophilic aromatic substitution (SNAr) with protein nucleophiles, forming stable sulfonate adducts. This reaction proceeds with significantly higher selectivity than traditional acrylamide-based electrophiles, as demonstrated in comparative studies published in the Journal of Medicinal Chemistry. The resulting protein modifications have been shown to modulate enzymatic activity in several disease-relevant targets, suggesting therapeutic potential.

Synthetic improvements reported in 2024 have enhanced the accessibility of this compound, with new routes achieving >90% enantiomeric excess for the key (3R,4S) configuration. These advances have facilitated broader investigation of its biological applications, including recent work exploring its use in targeted protein degradation and activity-based protein profiling.

Ongoing research is investigating structure-activity relationships within this chemical series, with particular attention to optimizing the balance between covalent binding efficiency and pharmacokinetic properties. Preliminary in vivo data suggest favorable tissue distribution profiles, though further optimization may be required to address metabolic stability challenges identified in recent ADME studies.

The unique properties of rel-Phenylmethyl (3R,4S)-3-(fluorosulfonyl)-4-methoxy-1-pyrrolidinecarboxylate position it as a valuable tool compound and potential lead for therapeutic development. Future research directions likely will focus on expanding its applications in chemical biology and translating its selective covalent modification capabilities into clinically relevant interventions.